Cas no 1806287-74-0 (1-Bromo-3-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one
• CAS No: 1806287-74-0
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4972872
• Update Time: 2025-10-20

1-Bromo-3-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one

• Inchi： 1S/C11H12Br2O2/c1-15-11-8(5-10(14)7-13)3-2-4-9(11)6-12/h2-4H,5-7H2,1H3
• InChI Key： RVEGWEKRFYSQSQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(CC(CBr)=O)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one

Introduction to 1-Bromo-3-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one (CAS No. 1806287-74-0) and Its Emerging Applications in Chemical Biology

The compound 1-Bromo-3-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one (CAS No. 1806287-74-0) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs—including a bromomethyl group and a methoxyphenyl moiety—has garnered attention for its versatile reactivity and utility in synthetic chemistry. Its molecular framework not only facilitates diverse functionalization strategies but also opens avenues for exploring novel pharmacological interactions.

Recent advancements in medicinal chemistry have highlighted the importance of bromomethyl-containing substrates in the development of small-molecule probes and drug candidates. The presence of a bromomethyl group at the third position of the propanone backbone allows for facile cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds. These transformations have been instrumental in generating libraries of bioactive molecules for high-throughput screening, enabling the identification of novel therapeutic agents targeting various diseases.

The methoxyphenyl substituent appended to the aromatic ring introduces an additional layer of functional diversity, influencing both the electronic properties and metabolic stability of the molecule. This feature has been exploited in recent studies to modulate ligand binding affinity and pharmacokinetic profiles. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory disorders.

In the context of drug discovery, the combination of a bromomethyl group and an electron-rich aromatic system provides a versatile platform for further derivatization. Researchers have leveraged these attributes to develop probes that selectively label biological targets, aiding in mechanistic studies and biomarker identification. The compound’s ability to undergo regioselective modifications has also been harnessed in the synthesis of protease inhibitors, which are critical for managing conditions such as cancer and neurodegenerative diseases.

Emerging research indicates that derivatives of 1-Bromo-3-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one exhibit notable bioactivity in preclinical models. Specifically, studies have demonstrated their efficacy in disrupting protein-protein interactions relevant to oncogenesis. The bromomethyl functionality enables post-synthetic modifications, allowing researchers to fine-tune pharmacological properties such as solubility and tissue distribution. Such adaptability is crucial for optimizing lead compounds toward clinical translation.

The structural motif of this compound has also found utility in materials science applications beyond pharmaceuticals. Its ability to participate in polymerization reactions has led to the development of novel functional materials with applications in coatings, adhesives, and advanced composites. The methoxyphenyl group contributes to hydrophobic interactions, enhancing material performance under various environmental conditions.

From a synthetic perspective, 1-Bromo-3-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one serves as a key intermediate in multi-step syntheses targeting structurally diverse natural products. Its reactivity with nucleophiles allows for rapid assembly of complex frameworks, streamlining the route to bioactive molecules that would otherwise require extensive synthetic effort. This efficiency has accelerated the discovery pipeline for new therapeutic entities.

The compound’s compatibility with modern analytical techniques has further bolstered its utility in research settings. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy readily confirm its structure and purity, ensuring reliability in experimental outcomes. These characteristics make it an indispensable tool for chemists engaged in drug discovery and molecular biology.

Future directions involving this molecule may explore its role in developing next-generation therapeutics that leverage targeted drug delivery systems. The bromomethyl group’s propensity for conjugation with biodegradable polymers or nanoparticles could enhance therapeutic efficacy while minimizing off-target effects—a critical consideration in precision medicine approaches.

In summary,1-Bromo-3-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one (CAS No. 1806287-74-0) stands out as a multifaceted compound with broad applicability across chemical biology and materials science. Its unique structural features continue to inspire innovative research, driving progress toward new treatments and functional materials that address contemporary challenges in science and industry.